Cas no 2301848-74-6 (t-Butyl 7-isopropoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, 99%)

• Product Name: t-Butyl 7-isopropoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, 99%
• CAS No: 2301848-74-6
• MF: C₁₅H₂₀N₂O₃
• MW: 276.330904006958
• MDL: MFCD31720621
• CID: 5194455
• Update Time: 2026-03-05

t-Butyl 7-isopropoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, 99% Chemical and Physical Properties

Names and Identifiers

• t-Butyl 7-isopropoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, 99%

• MDL： MFCD31720621
• Inchi： 1S/C15H20N2O3/c1-10(2)19-13-12-11(6-8-16-13)7-9-17(12)14(18)20-15(3,4)5/h6-10H,1-5H3
• InChI Key： JJTMZGHFJFEIBE-UHFFFAOYSA-N
• SMILES： C1(OC(C)C)=NC=CC2C=CN(C(OC(C)(C)C)=O)C1=2

Additional information on t-Butyl 7-isopropoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, 99%

Comprehensive Overview of t-Butyl 7-isopropoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate, 99% (CAS No. 2301848-74-6)

The compound t-Butyl 7-isopropoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate (CAS No. 2301848-74-6) is a high-purity (99%) heterocyclic organic molecule with significant applications in pharmaceutical research and fine chemical synthesis. This pyrrolopyridine derivative features a t-butyl carboxylate group at the 1-position and an isopropoxy substituent at the 7-position, making it a versatile intermediate for drug discovery. Its molecular structure combines the privileged pyrrolo[2,3-c]pyridine scaffold – increasingly popular in kinase inhibitor development – with protective groups enabling selective derivatization.

Recent trends in medicinal chemistry highlight growing demand for nitrogen-rich heterocycles like 7-isopropoxy-1H-pyrrolo[2,3-c]pyridine derivatives, particularly for targeting protein-protein interactions in oncology and CNS disorders. The t-butyl 1-carboxylate moiety provides excellent stability during synthetic transformations while allowing deprotection under mild acidic conditions, a feature frequently searched by process chemists optimizing API routes. Analytical data shows this compound's compatibility with modern cross-coupling reactions, a hot topic in pharmaceutical manufacturing forums.

From a synthetic perspective, the isopropoxy group at the 7-position offers unique regioselectivity advantages in electrophilic substitutions, addressing common challenges in pyrrolopyridine functionalization discussed in recent ACS publications. The 99% purity ensures reliable performance in sensitive applications such as high-throughput screening libraries or DNA-encoded chemistry platforms. Stability studies indicate excellent shelf life when stored under inert conditions, a key consideration for research facilities managing compound collections.

The compound's dual functionality makes it particularly valuable for constructing molecular glues and PROTACs (proteolysis targeting chimeras), one of the most searched topics in contemporary drug discovery. Its pyrrolo[2,3-c]pyridine core shows promising pharmacophore overlap with several clinical-stage kinase inhibitors, as evidenced by recent patent analyses. Researchers frequently combine this scaffold with carboxylate protecting groups to create diversified compound arrays for structure-activity relationship studies.

Quality control protocols for CAS 2301848-74-6 typically involve HPLC-UV/MS analysis with orthogonal characterization by ¹H/¹³C NMR, meeting stringent requirements for preclinical candidate development. The material's consistent performance in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations has been verified in multiple academic and industrial settings, making it a reliable choice for parallel synthesis workflows. These attributes align perfectly with current industry demands for building blocks that accelerate hit-to-lead optimization.

Environmental and safety assessments confirm that t-Butyl 7-isopropoxy-1H-pyrrolo[2,3-c]pyridine-1-carboxylate can be handled using standard laboratory precautions, with no special regulatory restrictions. Its growing presence in fragment-based drug design (FBDD) libraries reflects the pharmaceutical industry's shift toward more efficient lead generation strategies. The compound's balanced lipophilicity (predicted LogP ~2.1) and molecular weight (<400 Da) make it particularly suitable for developing CNS-penetrant compounds, a major focus area in neuropharmacology research.

Future applications may exploit this scaffold's potential in covalent inhibitor design, given the reactivity profile of the pyrrolopyridine ring system. The protected 1-carboxylate functionality also enables straightforward conjugation with various biochemical probes, addressing frequent queries about modular chemical tools for target validation. As combinatorial chemistry evolves toward more sophisticated architectures, demand for such well-characterized heterocyclic building blocks will likely increase across both academic and industrial research sectors.